Phrixotoxin-3
Phrixotoxin-3
Phrixotoxin-3 (PaurTx3 or Beta-theraphotoxin-Ps1a) is a valuable pharmacological tool to study voltage-gated sodium channels. Phrixotoxin-3, originally issued from the venom of the tarantula phrixotrichus auratus, has been shown to inhibit Nav1.1, Nav1.2, Nav1.3, Nav1.4 and Nav1.5 with respective IC50 values of 610 nM, 0.6 nM, 42 nM, 288 nM and 72 nM. It is thus considered as one of the most potent and almost selective modulator of Nav1.2.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0197634
InChI:
SMILES:
Molecular Formula:
C171H245N53O47S6
Molecular Weight:
4059.9 Da
Phrixotoxin-3
CAS No.:
Peptides
VCID: VC0197634
Molecular Formula: C171H245N53O47S6
Molecular Weight: 4059.9 Da
| Product Name | Phrixotoxin-3 |
|---|---|
| Molecular Formula | C171H245N53O47S6 |
| Molecular Weight | 4059.9 Da |
| Appearance | White lyophilized solidPurity rate: > 97 %AA sequence: Asp-Cys2-Leu-Gly-Phe-Leu-Trp-Lys-Cys9-Asn-Pro-Ser-Asn-Asp-Lys-Cys16-Cys17-Arg-Pro-Asn-Leu-Val-Cys23-Ser-Arg-Lys-Asp-Lys-Trp-Cys30-Lys-Tyr-Gln-Ile-OHLength (aa): 34 |
| Description | Phrixotoxin-3 (PaurTx3 or Beta-theraphotoxin-Ps1a) is a valuable pharmacological tool to study voltage-gated sodium channels. Phrixotoxin-3, originally issued from the venom of the tarantula phrixotrichus auratus, has been shown to inhibit Nav1.1, Nav1.2, Nav1.3, Nav1.4 and Nav1.5 with respective IC50 values of 610 nM, 0.6 nM, 42 nM, 288 nM and 72 nM. It is thus considered as one of the most potent and almost selective modulator of Nav1.2. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume